Cas no 153081-63-1 (5,9-Octacosadienoicacid, 27-methyl-, (5Z,9Z)-)

• Product Name: 5,9-Octacosadienoicacid, 27-methyl-, (5Z,9Z)-
• CAS No: 153081-63-1
• MF: C₂₉H₅₄O₂
• MW: 434.737869739532
• CID: 218189
• PubChem ID: 6443704
• Update Time: 2025-04-19

5,9-Octacosadienoicacid, 27-methyl-, (5Z,9Z)- Chemical and Physical Properties

Names and Identifiers

• 5,9-Octacosadienoicacid, 27-methyl-, (5Z,9Z)-
• 27-methyloctacosa-5,9-dienoic acid
• (5Z,9Z)-27-methyloctacosa-5,9-dienoic acid
• 27-Methyl-5,9-octacosadienoic acid
• 28:2(5Z,9Z)(27Me)
• 27-methyl-5Z,9Z-octacosadienoic acid
• 153081-63-1
• LMFA01020365

• Inchi： 1S/C29H54O2/c1-28(2)26-24-22-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23-25-27-29(30)31/h11,13,19,21,28H,3-10,12,14-18,20,22-27H2,1-2H3,(H,30,31)/b13-11-,21-19-
• InChI Key： QRBQVYGYVPJGGV-ZPIUPWHUSA-N
• SMILES： OC(CCC/C=C\CC/C=C\CCCCCCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 434.41262
• Monoisotopic Mass: 434.412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 24
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 12
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.888
• Boiling Point: 520.7°Cat760mmHg
• Flash Point: 417.2°C
• Refractive Index: 1.475
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids